Cas no 2639454-46-7 (tert-butyl 6,8-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-7-carboxylate)

• Product Name: tert-butyl 6,8-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-7-carboxylate
• CAS No: 2639454-46-7
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• CID: 5642796
• PubChem ID: 165898007
• Update Time: 2025-05-27

tert-butyl 6,8-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639454-46-7
• tert-butyl 6,8-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylate
• EN300-27783502
• tert-butyl 6,8-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-7-carboxylate

• Inchi： 1S/C14H22N2O2/c1-9-11-8-15-6-7-16(11)10(2)12(9)13(17)18-14(3,4)5/h15H,6-8H2,1-5H3
• InChI Key： IIEUENQDLKAPTL-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(C1C(C)=C2CNCCN2C=1C)=O

Computed Properties

• Exact Mass: 250.168127949g/mol
• Monoisotopic Mass: 250.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.3Ų

Additional information on tert-butyl 6,8-dimethyl-1H,2H,3H,4H-pyrrolo1,2-apyrazine-7-carboxylate

Comprehensive Overview of tert-butyl 6,8-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylate (CAS No. 2639454-46-7)

The compound tert-butyl 6,8-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylate (CAS No. 2639454-46-7) is a specialized heterocyclic organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique pyrrolopyrazine backbone, coupled with the tert-butyl ester functional group, makes it a valuable intermediate for synthesizing bioactive compounds. Researchers are increasingly interested in this molecule due to its structural versatility and potential applications in drug discovery, particularly in targeting kinase inhibitors and GPCR modulators.

In recent years, the demand for pyrrolopyrazine derivatives has surged, driven by their role in developing small-molecule therapeutics. The 6,8-dimethyl substitution pattern in this compound enhances its lipophilicity and metabolic stability, critical factors for oral bioavailability. This aligns with the growing focus on drug-like properties in medicinal chemistry, a topic frequently searched in AI-driven drug design platforms. The tert-butyl carboxylate moiety further offers synthetic flexibility, enabling facile derivatization—a feature highly valued in combinatorial chemistry libraries.

The compound’s CAS No. 2639454-46-7 is often queried alongside terms like "pyrrolopyrazine synthesis" and "ester-protected heterocycles", reflecting its niche yet expanding relevance. Analytical techniques such as HPLC purity analysis and NMR structural confirmation are essential for quality control, as emphasized in recent Good Manufacturing Practice (GMP) guidelines. Notably, its stability under ambient storage conditions makes it practical for industrial-scale applications, addressing a common concern in process chemistry forums.

From an SEO perspective, this compound intersects with trending topics like "fragment-based drug discovery" and "scaffold hopping"—strategies to optimize lead compounds. Its molecular weight (252.3 g/mol) and LogP (~2.5) fall within the desirable range for central nervous system (CNS) drug candidates, a hot area in neuropharmacology. These attributes are frequently analyzed in QSAR modeling studies, another high-traffic keyword in scientific databases.

Environmental and regulatory considerations also shape interest in this compound. Unlike volatile or hazardous intermediates, tert-butyl 6,8-dimethyl-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-7-carboxylate exhibits low eco-toxicity, aligning with green chemistry principles. This positions it favorably for sustainable pharmaceutical production, a priority for manufacturers aiming to reduce carbon footprints—a subject dominating industry white papers and investor reports.

In conclusion, CAS No. 2639454-46-7 represents a compelling case study in modern medicinal chemistry. Its balanced physicochemical properties, synthetic adaptability, and alignment with drug development trends ensure its continued relevance. As AI-powered platforms like AlphaFold accelerate target identification, such tailored intermediates will remain pivotal in bridging computational predictions and tangible therapeutics.